Indanazoline hydrochloride

Indanazoline hydrochloride is a synthetic imidazoline derivative and a potent alpha-adrenergic receptor agonist primarily utilized as a short-acting vasoconstrictor and nasal decongestant[1]. Structurally related to common decongestants like xylometazoline and oxymetazoline, indanazoline is distinguished by its rapid onset of action and significantly shorter pharmacokinetic half-life. In procurement and material selection, it is highly valued as an active pharmaceutical ingredient (API) for short-duration topical formulations, a reference standard in analytical chromatography, and a critical positive control in preclinical models evaluating alpha-adrenoceptor desensitization and reactive hyperaemia.

Substituting indanazoline hydrochloride with more ubiquitous in-class analogs like xylometazoline hydrochloride or oxymetazoline hydrochloride fundamentally compromises experimental and formulation integrity. While they share a core imidazoline pharmacophore, indanazoline is strictly short-acting, completely clearing its vasoconstrictive effect within 4 hours, whereas xylometazoline maintains significant tissue ischemia and receptor agonism beyond 8 hours[1]. Furthermore, indanazoline possesses a uniquely near-neutral acid dissociation constant (pKa = 7.2), drastically altering its ionization state, lipophilicity, and membrane permeation kinetics at physiological pH (7.4) compared to highly basic analogs (pKa = 10.6) [2]. Utilizing a generic long-acting substitute will therefore invalidate short-duration assay models and disrupt pH-sensitive formulation stability.

In Vivo Vasoconstriction Duration

In comparative acoustic rhinometry measurements evaluating nasal lumen volume, indanazoline exhibits a strictly short-acting decongestive profile, with complete cessation of its vasoconstrictive effect by 4 hours post-administration[1]. In contrast, the benchmark comparator xylometazoline maintains a significant decongestive effect beyond 4 to 8 hours. This rapid clearance makes indanazoline optimal for applications requiring short-term intervention without prolonged tissue ischemia.

Essential for procurement in short-duration assay models where rapid baseline recovery is required without prolonged ischemic stress.

Reactive Hyperaemia Induction

Indanazoline reliably induces a pronounced rebound effect (reactive hyperaemia) at 8 hours post-administration, characterized by a measurable reduction in the nasal lumen below the initial baseline [1]. Longer-acting agents like xylometazoline and oxymetazoline mask this rebound effect within the same 8-hour window due to their sustained receptor agonism, making them unsuitable for rapid induction models of rebound congestion.

Positions indanazoline HCl as a superior positive control agent for rapidly inducing and studying rebound congestion and alpha-adrenoceptor desensitization.

pKa and Ionization State

The acid dissociation constant (pKa) of indanazoline is 7.2 [1], which is significantly lower than that of the benchmark xylometazoline (pKa = 10.6) [2]. At a physiological pH of 7.4, indanazoline exists in a substantially higher proportion of its un-ionized, lipophilic free-base form compared to xylometazoline, which remains >99% ionized. This fundamental physicochemical difference alters aqueous solubility, buffer compatibility, and membrane permeation kinetics.

The lower pKa dictates superior membrane permeation kinetics and alters buffer compatibility, critical for designing pH-sensitive topical formulations or cell-based assays.

Thermal Stability & Processing

Indanazoline hydrochloride exhibits a melting point of 182-184 °C (with decomposition) [1]. This is substantially lower than the melting points of long-acting imidazoline hydrochlorides, such as xylometazoline hydrochloride, which typically melt above 300 °C. This distinct thermal profile directly impacts its behavior in solid-state processing, such as hot-melt extrusion, and dictates different parameters for thermal stress degradation studies.

Crucial for material selection in manufacturing processes requiring specific thermal transitions or when designing accelerated degradation protocols.

Rhinitis Medicamentosa Preclinical Modeling

Because indanazoline reliably induces reactive hyperaemia and measurable nasal lumen reduction at 8 hours post-administration, it is the ideal reference compound for studying alpha-adrenoceptor desensitization and rebound congestion [1]. Buyers should procure this compound over long-acting analogs when rapid induction of rebound symptoms is required for therapeutic screening.

Short-Duration Vasoconstriction Assays

Due to its rapid clearance and complete cessation of effect by 4 hours, indanazoline is perfectly suited for ex vivo or in vivo vascular assays where prolonged ischemia is detrimental[1]. It allows for rapid baseline recovery, enabling higher throughput in repeated-measure experimental designs.

pH-Sensitive Formulation Development

With a unique pKa of 7.2, indanazoline hydrochloride serves as a highly relevant API or model compound for studying the membrane transport and formulation stability of near-neutral ionizable drugs [2]. It is the preferred choice for formulation scientists evaluating lipophilic partitioning at physiological pH (7.4), contrasting sharply with highly basic imidazolines.